Methyl-[(2-methylphenyl)methyl]arsinic acid

• CAS No.: 23011-60-1
• Molecular Formula: C9H13AsO2
• Molecular Weight: 228.12 g/mol
• IUPAC Name: methyl-[(2-methylphenyl)methyl]arsinic acid
• InChI: InChI=1S/C9H13AsO2/c1-8-5-3-4-6-9(8)7-10(2,11)12/h3-6H,7H2,1-2H3,(H,11,12)
• InChI Key: SMDRVUNMAJBZGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C[As](=O)(C)O

Description

Methyl-[(2-methylphenyl)methyl]arsinic acid is an organoarsenic compound that has garnered interest due to its unique chemical properties and potential applications in various fields. This compound is characterized by the presence of an arsenic atom bonded to a methyl group and a 2-methylphenylmethyl group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl-[(2-methylphenyl)methyl]arsinic acid typically involves the reaction of 2-methylbenzyl chloride with sodium arsenite in the presence of a suitable solvent. The reaction conditions often require controlled temperatures and pH levels to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

Methyl-[(2-methylphenyl)methyl]arsinic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form arsenic(V) derivatives.

Reduction: Reduction reactions can convert the arsenic atom to a lower oxidation state.

Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve specific solvents, temperatures, and catalysts.

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield arsenic(V) compounds, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

Methyl-[(2-methylphenyl)methyl]arsinic acid has several scientific research applications, including:

Chemistry: Used as a precursor for synthesizing other organoarsenic compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a tool for studying arsenic metabolism.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl-[(2-methylphenyl)methyl]arsinic acid involves its interaction with various molecular targets and pathways. The compound can bind to proteins and enzymes, potentially inhibiting their activity or altering their function. This interaction is often mediated by the arsenic atom, which can form covalent bonds with thiol groups in proteins.

Comparison with Similar Compounds

Similar Compounds

Arsinothricin: A novel organoarsenical antibiotic with a similar structure but different biological activity.

Dimethylarsinic acid: Another organoarsenic compound with distinct chemical properties and applications.

Uniqueness

Methyl-[(2-methylphenyl)methyl]arsinic acid is unique due to its specific structure, which combines an aromatic ring with an arsenic atom